N-(3,4-dichlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C17H12Cl2N4OS/c18-13-2-1-12(9-14(13)19)21-16(24)10-25-17-4-3-15(22-23-17)11-5-7-20-8-6-11/h1-9H,10H2,(H,21,24)
• InChI Key: YIWRJLFBVKVFFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N4OS
• Molecular Weight: 391.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide, also known as DPPY, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases. DPPY belongs to the class of pyridazine-based compounds, which have been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Vibrational Spectroscopic Analysis and Molecular Docking

• A study characterized the antiviral active molecule "N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide" using vibrational spectroscopy and density functional theory. This research highlights the molecule's stereo-electronic interactions and its inhibition activity against viruses through in-silico docking (Jenepha Mary, Pradhan, & James, 2022).

Synthesis and Characterization of Derivatives

• Another study synthesized and characterized a series of N-substituted derivatives of acetamide with antibacterial and anti-enzymatic potential, highlighting the structural elucidation and biological activity evaluation of these compounds (Nafeesa et al., 2017).

Oxidation Reactivity and Synthetic Routes

• Research described synthetic routes to "2-(pyridin-2-yl)-N,N-diphenylacetamide" derivatives, providing insights into the chemical oxidation of these compounds and their potential application in medicinal chemistry (Pailloux et al., 2007).

Molecular Docking and Screening

• A study on novel pyridine and fused pyridine derivatives, starting from a specific hydrazinyl-pyridine-carbonitrile, explored their in silico molecular docking towards GlcN-6-P synthase. This indicates their potential as antimicrobial and antioxidant agents (Flefel et al., 2018).

Pharmacokinetic Properties and Inhibition Activity

• Another piece of research focused on the pharmacokinetic properties and inhibition activity of triazolopyrimidines as potential antiasthma agents, revealing their mediator release inhibitory effects and providing a foundation for further pharmacological study (Medwid et al., 1990).